Cas no 1805498-85-4 (6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine
• CAS No: 1805498-85-4
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4880704
• Update Time: 2025-06-20

6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-4-2-3(6(9)10)11-7(12)5(4)8/h2,6H,1H3,(H,11,12)
• InChI Key： UPZDYQJAOBVPHD-UHFFFAOYSA-N
• SMILES： FC1C(NC(C(F)F)=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3

Additional information on 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine

Introduction to 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine (CAS No. 1805498-85-4)

6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine, identified by its CAS number 1805498-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of both difluoromethyl and fluoro substituents, along with hydroxyl and methoxy functional groups, contribute to its distinctive chemical properties and reactivity.

The difluoromethyl group, in particular, is a key structural motif that enhances the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for drug design. This feature has been extensively studied in the development of novel bioactive molecules, where the difluoromethyl group often plays a crucial role in modulating pharmacokinetic profiles. Additionally, the fluoro substitution at the 3-position of the pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties and binding interactions of the molecule with biological targets.

The presence of both hydroxyl and methoxy groups further enriches the chemical diversity of this compound. The hydroxyl group can participate in hydrogen bonding interactions, which are essential for binding to biological receptors, while the methoxy group can serve as a site for further functionalization or as a stabilizing moiety. These structural elements collectively contribute to the compound's potential as a versatile intermediate in synthetic chemistry and as a lead compound for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural framework of 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine aligns well with several pharmacophoric patterns that have shown promise in various therapeutic areas. For instance, pyridine-based compounds have been extensively investigated for their roles in modulating enzyme activity, particularly kinases and other signaling proteins. The unique combination of substituents in this molecule suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have been reported to exhibit anti-cancer properties by targeting key pathways involved in tumor growth and progression. The difluoromethyl group, known for its ability to enhance metabolic stability, could be particularly beneficial in designing drugs that require prolonged circulation times to reach their target sites effectively. Furthermore, the fluoro substituent has been shown to improve binding affinity to biological targets due to its ability to engage in halogen bonding interactions.

Recent studies have also highlighted the role of pyridine derivatives in infectious disease treatment. Compounds with similar structural motifs have demonstrated efficacy against various pathogens by interfering with essential metabolic processes or virulence factors. The combination of hydroxyl and methoxy groups in 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine may enable it to interact with biomolecules in unique ways, potentially leading to novel therapeutic strategies against infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The introduction of fluorinated groups often poses challenges due to their reactivity and sensitivity to environmental conditions. However, recent advancements in fluorination techniques have made it possible to incorporate these moieties into organic molecules with greater precision and control.

The pharmacokinetic properties of 6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine are also an area of active investigation. In vitro studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles using relevant models. Preliminary data suggest that the compound exhibits favorable solubility characteristics and moderate bioavailability, which are critical factors for its potential clinical application. Further studies are needed to fully elucidate its pharmacokinetic behavior and identify any potential liabilities that may need addressing during drug development.

In conclusion,6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine (CAS No. 1805498-85-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The presence of key functional groups such as difluoromethyl, fluoro, hydroxyl, and methoxy makes this compound a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for pyridine derivatives,6-(Difluoromethyl)-3-fluoro-2-hydroxy-4-methoxypyridine is poised to play an important role in developing next-generation therapeutics.